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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B196036

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling D-Psicose (also known as D-Allulose), a rare sugar with growing
interest in various research and development applications. Adherence to these procedural
steps will help mitigate risks and ensure proper disposal.

D-Psicose is generally recognized as safe (GRAS) for use in food products, indicating low
toxicity.[1][2] However, as with any chemical substance, proper handling in a laboratory setting
is crucial to minimize exposure and prevent contamination.

Personal Protective Equipment (PPE)

When handling D-Psicose, especially in its powder form, the following personal protective
equipment is recommended to prevent direct contact and inhalation.
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PPE Component

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
standards.[3]

Protects eyes from airborne

powder particles.

Skin Protection

Impervious clothing, such as a
lab coat, and chemical-

resistant gloves.[3]

Prevents skin contact with the

substance.

Respiratory Protection

A full-face respirator is advised
if exposure limits are
exceeded, irritation is
experienced, or significant dust
is generated.[3] For small
quantities under normal, well-
ventilated conditions,
respiratory protection may not

be necessary.[4]

Avoids inhalation of fine

particles.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps for the safe handling of D-Psicose in a laboratory environment:

e Preparation:

o Ensure you are in a well-ventilated area.[3]

o Don the appropriate PPE as outlined in the table above.

o Have all necessary equipment, including a scoop or spatula and a labeled receiving

container, ready.

e Handling:

o Carefully open the D-Psicose container to minimize the generation of airborne dust.[3][5]

o Use a scoop or spatula to transfer the desired amount of the substance.
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o Avoid shaking or agitating the powder unnecessarily.

o If heating the substance, never look directly into the container.[6]

e Storage:

o Store D-Psicose in a tightly closed container.[3]

o Keep the container in a dry, cool, and well-ventilated place.[3]
Accidental Release and First Aid
In the event of a spill or exposure, follow these procedures:

o Spill:

[¢]

Prevent further leakage if it is safe to do so.[3]

[¢]

Avoid dust formation.[3]

o

Wear appropriate PPE.[5]

o

Carefully sweep or vacuum the spilled material and place it in a suitable, closed container
for disposal.[4]

o First Aid:
o Inhalation: Move the affected person to fresh air.[5]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[5]

o Ingestion: Rinse mouth with water. Do not induce vomiting.[3]

Disposal Plan
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Proper disposal of D-Psicose and any contaminated materials is essential to prevent
environmental contamination.

e Unused Product: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[3]

o Contaminated Materials: Dispose of any contaminated PPE or cleaning materials in the
same manner as the unused product.

e Environmental Precautions: Do not allow the chemical to enter drains or sewer systems.[3]
Discharge into the environment must be avoided.[3]

Workflow for Handling D-Psicose
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Caption: A workflow diagram illustrating the key stages of safely handling D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b196036#personal-protective-equipment-
for-handling-d-psicose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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